Cas no 1060811-54-2 (1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethanone)

1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethanone is a brominated and trifluoromethylated pyridine derivative with significant utility in synthetic organic chemistry. Its key structural features—a bromine substituent at the 2-position and a trifluoroacetyl group at the 4-position—make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and the synthesis of heterocyclic compounds. The electron-withdrawing trifluoromethyl group enhances reactivity, while the bromine atom facilitates further functionalization via metal-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where its scaffold can be leveraged to develop bioactive molecules. High purity and stability under standard conditions ensure reliable performance in demanding synthetic applications.
1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethanone structure
1060811-54-2 structure
Product Name:1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethanone
CAS No:1060811-54-2
MF:C7H3BrF3NO
MW:254.004031419754
MDL:MFCD13188874
CID:2174031
PubChem ID:72212000
Update Time:2025-06-07

1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromopyridin-4-yl)-2,2,2-trifluoroethanone
    • AB67298
    • SCHEMBL22735776
    • 1-(2-BROMOPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-ONE
    • FSFFIPCFQCZMON-UHFFFAOYSA-N
    • DB-249791
    • 1060811-54-2
    • 1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethanone
    • MDL: MFCD13188874
    • Inchi: 1S/C7H3BrF3NO/c8-5-3-4(1-2-12-5)6(13)7(9,10)11/h1-3H
    • InChI Key: FSFFIPCFQCZMON-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CN=1)C(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 252.93501Da
  • Monoisotopic Mass: 252.93501Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30Ų

1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethanone Pricemore >>

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